4-[[1-(2-Methoxyethyl)benzimidazol-2-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[[1-(2-Methoxyethyl)benzimidazol-2-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole, also known as MBO-Azox, is a chemical compound that has been synthesized for various scientific research applications.
Mechanism of Action
4-[[1-(2-Methoxyethyl)benzimidazol-2-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole functions by binding to specific sites on proteins, allowing researchers to track their movement and interactions within cells. It has been shown to selectively target certain proteins, making it a valuable tool for studying their function and potential therapeutic targets.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity and does not significantly affect cellular viability. It has been used to study the dynamics of protein-protein interactions and has been shown to be useful in identifying potential therapeutic targets.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[[1-(2-Methoxyethyl)benzimidazol-2-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole in lab experiments is its high selectivity for certain proteins, allowing researchers to study their function in greater detail. However, this compound can be difficult to synthesize and may not be suitable for all research applications.
Future Directions
There are several potential future directions for research involving 4-[[1-(2-Methoxyethyl)benzimidazol-2-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole. One area of interest is in the development of new cancer therapies, as this compound has been shown to selectively target certain cancer cells. Additionally, this compound could be used to study the function of specific proteins involved in neurodegenerative diseases, potentially leading to new treatments for these conditions. Further research is needed to fully understand the potential applications of this compound in scientific research.
Synthesis Methods
4-[[1-(2-Methoxyethyl)benzimidazol-2-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole can be synthesized through a multi-step process that involves the reaction of 2-methoxyethylamine with 2-nitrobenzaldehyde to form 2-(2-methoxyethyl)benzimidazole. This intermediate is then reacted with 3,5-dimethyl-1,2-oxazole-4-carbaldehyde and sodium borohydride to yield this compound.
Scientific Research Applications
4-[[1-(2-Methoxyethyl)benzimidazol-2-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole has been used in various scientific research applications, including as a fluorescent probe for protein labeling and as a tool for studying protein-protein interactions. It has also been used in the development of new cancer therapies and as a potential treatment for neurodegenerative diseases.
properties
IUPAC Name |
4-[[1-(2-methoxyethyl)benzimidazol-2-yl]sulfanylmethyl]-3,5-dimethyl-1,2-oxazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2S/c1-11-13(12(2)21-18-11)10-22-16-17-14-6-4-5-7-15(14)19(16)8-9-20-3/h4-7H,8-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSAWODFKCURMJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CSC2=NC3=CC=CC=C3N2CCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.